Cas no 213012-84-1 (Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-)
213012-84-1 structure
Product Name:Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-
CAS No:213012-84-1
MF:C19H21NO4S
MW:359.439344167709
CID:1399987
Update Time:2024-08-15
Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-
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- Inchi: 1S/C19H21NO4S/c21-19(22)17-8-4-5-9-18(17)25(23,24)20-12-10-16(11-13-20)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H,21,22)
- InChI Key: DWLSDPDLBLIQCJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1S(N1CCC(CC2=CC=CC=C2)CC1)(=O)=O
Computed Properties
- Exact Mass: 359.11923
Experimental Properties
- Density: 1.304±0.06 g/cm3(Predicted)
- Boiling Point: 552.0±52.0 °C(Predicted)
- PSA: 74.68
- pka: 3.30±0.36(Predicted)
Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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